![molecular formula C8H11N3 B14891015 3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine](/img/structure/B14891015.png)
3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
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Description
3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine is a heterocyclic compound with the molecular formula C8H11N3 It is characterized by a fused ring system consisting of an imidazole ring and a pyrazine ring, with a vinyl group attached to the imidazole ring
Properties
Molecular Formula |
C8H11N3 |
|---|---|
Molecular Weight |
149.19 g/mol |
IUPAC Name |
3-ethenyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine |
InChI |
InChI=1S/C8H11N3/c1-2-8-10-6-7-5-9-3-4-11(7)8/h2,6,9H,1,3-5H2 |
InChI Key |
SDRGASMWIPUQAZ-UHFFFAOYSA-N |
Canonical SMILES |
C=CC1=NC=C2N1CCNC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 1-vinylimidazole with 1,2-diaminopropane in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is purified by recrystallization .
Industrial Production Methods
Industrial production of 3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography and distillation to ensure high-quality production .
Chemical Reactions Analysis
Types of Reactions
3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine undergoes various chemical reactions, including:
Oxidation: The vinyl group can be oxidized to form corresponding epoxides or aldehydes.
Reduction: The compound can be reduced to form saturated derivatives.
Substitution: The vinyl group can undergo nucleophilic substitution reactions to introduce different functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are used.
Substitution: Nucleophiles such as halides, amines, and thiols can be used under basic or acidic conditions.
Major Products Formed
Oxidation: Epoxides, aldehydes, and carboxylic acids.
Reduction: Saturated imidazo[1,5-a]pyrazine derivatives.
Substitution: Various substituted imidazo[1,5-a]pyrazine derivatives.
Scientific Research Applications
3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as a ligand in biochemical assays and as a probe for studying enzyme activities.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Mechanism of Action
The mechanism of action of 3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine involves its interaction with specific molecular targets. In biological systems, it may act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The compound’s structure allows it to bind to active sites of enzymes, altering their activity and leading to downstream effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine: Similar structure but lacks the vinyl group.
4,5,6,7-Tetrahydroimidazo[1,2-a]pyrazine: Another related compound with slight structural differences.
3-Vinylimidazo[1,2-a]pyrazine: Similar but with different ring fusion and substitution patterns.
Uniqueness
3-Vinyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine is unique due to the presence of the vinyl group, which imparts distinct chemical reactivity and potential for functionalization. This makes it a valuable compound for various synthetic and research applications .
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